3-nitro-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide

• IUPAC Name: 3-nitro-N-[4-(phenylsulfanylmethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H16N2O4S2/c22-21(23)17-5-4-8-19(13-17)27(24,25)20-16-11-9-15(10-12-16)14-26-18-6-2-1-3-7-18/h1-13,20H,14H2
• InChI Key: UDTLDATVMJZOCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C19H16N2O4S2
• Molecular Weight: 400.5 g/mol

Description

3-nitro-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide, commonly known as Nitrobenzene Sulfonamide, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has been extensively studied for its potential use in various applications, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of Nitrobenzene Sulfonamide is not fully understood. However, it is believed to inhibit the growth of microorganisms by interfering with the synthesis of folic acid, which is essential for DNA synthesis.
Biochemical and Physiological Effects
Nitrobenzene Sulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of several bacterial strains, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. It has also been found to inhibit the growth of several fungal strains, including Candida albicans and Aspergillus niger.

Advantages and Limitations for Lab Experiments

Nitrobenzene Sulfonamide has several advantages and limitations for lab experiments. One of the main advantages is its broad-spectrum antimicrobial activity. It is also relatively inexpensive and easy to synthesize. However, one of the main limitations is its potential toxicity, which can be harmful to both humans and animals.

Future Directions

There are several future directions for the study of Nitrobenzene Sulfonamide. One of the main areas of research is the development of new derivatives with improved efficacy and reduced toxicity. Another area of research is the study of its potential use in the treatment of various diseases, including cancer and infectious diseases. Additionally, the development of new diagnostic tools based on Nitrobenzene Sulfonamide is also an area of interest.

Scientific Research Applications

Nitrobenzene Sulfonamide has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit antibacterial, antifungal, and antitumor activities. It has also been studied for its potential use as a diagnostic tool for various diseases.